2-methyl-1H-indole-3-carbaldehyde (6-tert-pentyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone

• Molecular Formula: C25H29N5S
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 6-(2-methylbutan-2-yl)-N-[(E)-(2-methyl-1H-indol-3-yl)methylideneamino]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C25H29N5S/c1-5-25(3,4)16-10-11-21-18(12-16)22-23(26-14-27-24(22)31-21)30-28-13-19-15(2)29-20-9-7-6-8-17(19)20/h6-9,13-14,16,29H,5,10-12H2,1-4H3,(H,26,27,30)/b28-13+
• InChI Key: HFPUONVHCJBZDV-XODNFHPESA-N
• Isomeric SMILES: CCC(C)(C)C1CCC2=C(C1)C3=C(N=CN=C3S2)N/N=C/C4=C(NC5=CC=CC=C54)C
• Canonical SMILES: CCC(C)(C)C1CCC2=C(C1)C3=C(N=CN=C3S2)NN=CC4=C(NC5=CC=CC=C54)C

Description

2-Methyl-1H-indole-3-carbaldehyde (6-tert-pentyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone (CAS: 314770-53-1) is a hydrazone derivative with a molecular formula of C₂₅H₂₉N₅S and a molecular weight of 431.607 g/mol . Its structure integrates a 2-methylindole-3-carbaldehyde moiety linked via a hydrazone bond to a 6-tert-pentyl-substituted tetrahydrobenzothienopyrimidine core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-1H-indole-3-carbaldehyde (6-tert-pentyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)hydrazone typically involves the nucleophilic addition of hydrazine hydrate to an appropriate aldehyde or ketone . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-methyl-1H-indole-3-carbaldehyde (6-tert-pentyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)hydrazone can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the indole ring, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include hydrazine hydrate, potassium permanganate, sodium borohydride, and various solvents like ethanol and methanol . Reaction conditions often involve controlled temperatures and pH levels to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

Biological Activities

Research has indicated that hydrazone derivatives exhibit a range of biological activities, making them valuable in pharmaceutical applications. The following sections detail specific activities associated with the compound:

Anticancer Properties

Recent studies have highlighted the anticancer potential of various indole-based hydrazones. For instance, it has been observed that compounds similar to 2-methyl-1H-indole-3-carbaldehyde hydrazone demonstrate significant cytotoxic effects against cancer cell lines. In silico studies suggest strong binding affinity to target proteins involved in cancer progression, indicating potential as a therapeutic agent for conditions such as colon cancer .

Antimicrobial Activity

Hydrazones derived from indole have shown promising antimicrobial properties. In particular, studies have reported effective inhibition against various bacterial strains such as Staphylococcus aureus and Escherichia coli, as well as fungal pathogens like Candida albicans. The mechanism often involves disruption of microbial cell membranes or interference with metabolic pathways .

Antioxidant Properties

The antioxidant activity of this compound is noteworthy, with studies indicating its ability to scavenge free radicals effectively. This property is crucial for developing therapeutic agents aimed at reducing oxidative stress-related diseases .

Computational Studies

Computational methods such as Density Functional Theory (DFT) and molecular docking simulations have been employed to predict the interaction of this compound with biological targets. These studies provide insights into the stability and binding efficacy of the compound within biological systems, which are essential for understanding its pharmacological potential .

Case Studies

Several case studies illustrate the applications of 2-methyl-1H-indole-3-carbaldehyde hydrazone:

• Case Study on Anticancer Activity : A study demonstrated that derivatives of this hydrazone exhibited IC50 values in the micromolar range against colon cancer cell lines, suggesting significant anticancer activity. The mechanism was attributed to apoptosis induction via mitochondrial pathways .
• Study on Antimicrobial Efficacy : Another research project evaluated the antimicrobial properties of various indole-based hydrazones, finding that certain derivatives had minimum inhibitory concentrations (MICs) comparable to standard antibiotics against resistant strains .

Mechanism of Action

The mechanism of action for 2-methyl-1H-indole-3-carbaldehyde (6-tert-pentyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)hydrazone involves its interaction with specific molecular targets and pathways. This compound may act by binding to enzymes or receptors, thereby modulating their activity . The exact pathways and targets can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

The following analysis compares the target compound with structurally similar heterocyclic derivatives, emphasizing molecular attributes and inferred properties.

Structural and Functional Group Comparisons

Key Observations:

Core Heterocycles: The target compound and the benzotriazole derivative share a benzothienopyrimidine core, which is absent in the imidazopyridine derivative . This core may confer rigidity and influence π-π stacking or hydrophobic interactions. The imidazopyridine derivative features a fused bicyclic system with electron-withdrawing groups (nitro, cyano), likely enhancing reactivity in electrophilic substitutions.

The tert-pentyl group in the target compound increases steric hindrance and lipophilicity compared to the ethyl group in the benzotriazole derivative , which may impact membrane permeability in biological contexts. The benzotriazole substituent in could participate in hydrogen bonding or serve as a pharmacophore in enzyme inhibition.

Electronic Properties: The sulfur atom in the benzothieno ring (target compound and ) may improve metabolic stability compared to oxygen or nitrogen-containing heterocycles.

Biological Activity

The compound 2-methyl-1H-indole-3-carbaldehyde (6-tert-pentyl-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidin-4-yl)hydrazone is a hydrazone derivative that has garnered attention for its potential biological activities. Hydrazones are known for their diverse pharmacological properties, including antioxidant and antimicrobial activities. This article synthesizes findings from various studies to provide a comprehensive overview of the biological activity of this compound.

Synthesis and Characterization

The synthesis of hydrazones typically involves the condensation reaction between hydrazine derivatives and aldehydes or ketones. In the case of the compound , it was synthesized through a multi-step process involving indole-3-carbaldehyde and specific hydrazine derivatives. Characterization techniques such as TLC, IR spectroscopy, and NMR were employed to confirm the structure and purity of the synthesized compound .

Table 1: Characterization Techniques

Technique	Purpose
TLC	Purity check
IR	Functional group identification
NMR	Structural confirmation

Antioxidant Activity

Research indicates that hydrazone derivatives exhibit significant antioxidant properties. The antioxidant activity of 2-methyl-1H-indole-3-carbaldehyde hydrazone was evaluated using assays such as DPPH radical scavenging and reducing power assays. These studies demonstrated that the compound exhibits a concentration-dependent increase in antioxidant activity, making it a promising candidate for further investigation in oxidative stress-related conditions .

Antimicrobial Activity

The antimicrobial efficacy of this compound has been assessed against various pathogens, including Staphylococcus aureus , Escherichia coli , and Candida albicans . The results indicated that the compound shows notable inhibitory effects on these microorganisms, suggesting its potential application in treating infections caused by resistant strains .

Antiplatelet Activity

In addition to its antioxidant and antimicrobial properties, the compound has been evaluated for its antiplatelet activity. Studies have shown that it inhibits platelet aggregation induced by arachidonic acid (AA) and adenosine diphosphate (ADP). This property is particularly relevant for developing therapeutic agents aimed at preventing thrombotic disorders .

Cytotoxicity Assessment

The cytotoxic effects of 2-methyl-1H-indole-3-carbaldehyde hydrazone were investigated using various cancer cell lines. The findings revealed that the compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, indicating its potential as an anticancer agent .

Case Study 1: Antioxidant Efficacy

A study conducted by Umesha et al. evaluated the antioxidant capacity of several indole-based hydrazones, including our compound of interest. The results showed significant free radical scavenging activity at varying concentrations (12.5 to 100 µg/mL), with the most potent effects observed at higher concentrations .

Case Study 2: Antimicrobial Properties

In another study focusing on antimicrobial activity, the synthesized hydrazones were tested against clinical isolates of bacteria and fungi. The results indicated that 2-methyl-1H-indole-3-carbaldehyde hydrazone exhibited strong antibacterial and antifungal activities compared to standard antibiotics .

Q & A

Q. What are the optimal synthetic routes for preparing 2-methyl-1H-indole-3-carbaldehyde hydrazone derivatives, and how can reaction conditions be optimized?

The synthesis of hydrazone derivatives typically involves condensation between an aldehyde and a hydrazine-containing heterocycle. For example, hydrazones of pyrimidine-thiophene hybrids (e.g., 6-tert-pentyl-tetrahydrobenzothienopyrimidine) can be synthesized via reflux in ethanol or methanol under acidic catalysis (e.g., acetic acid) . Key parameters include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) may enhance reactivity for sterically hindered substrates.
• Temperature : Reflux conditions (70–80°C) are common, but microwave-assisted synthesis can reduce reaction time .
• Catalysts : Sodium acetate or p-toluenesulfonic acid improves yields by facilitating imine bond formation .
  Characterization via IR (C=N stretch at ~1600 cm⁻¹) and ¹H NMR (hydrazone NH signal at δ 10–12 ppm) is critical for verifying product purity .

Q. How can structural elucidation of this compound be performed using crystallographic and spectroscopic methods?

• X-ray crystallography : Use SHELX software (SHELXL for refinement) to resolve the crystal structure, particularly to confirm the stereochemistry of the tetrahydrobenzothienopyrimidine core and hydrazone linkage .
• Multi-nuclear NMR : Assign signals using ¹³C DEPT and HSQC to distinguish between aromatic (indole) and aliphatic (tert-pentyl) protons .
• Mass spectrometry : High-resolution ESI-MS can confirm the molecular ion peak (e.g., m/z 450–500 range for similar hydrazones) and fragmentation patterns .

Advanced Research Questions

Q. How can computational modeling resolve contradictions in spectroscopic or crystallographic data for this compound?

Discrepancies in data (e.g., unexpected NOE correlations or bond lengths) may arise from dynamic effects or crystal packing. Strategies include:

• DFT calculations : Optimize the geometry using B3LYP/6-31G(d) to compare experimental vs. theoretical NMR/IR spectra .
• Molecular dynamics simulations : Assess conformational flexibility of the tert-pentyl group, which may influence crystallographic disorder .
• Docking studies : If the compound has bioactivity, model its interaction with target proteins (e.g., kinases) to validate structural hypotheses .

Q. What methodologies are recommended for analyzing structure-activity relationships (SAR) in analogs of this hydrazone?

• Synthetic diversification : Modify the indole (e.g., 5-fluoro substitution) or pyrimidine (e.g., tert-pentyl → cyclopentyl) moieties and compare bioactivity .
• In vitro assays : Test cytotoxicity (MTT assay) and enzyme inhibition (e.g., kinase profiling) to correlate substituents with potency .
• Pharmacokinetic profiling : Use HPLC-MS to measure logP, metabolic stability, and membrane permeability (Caco-2 assay) .

Q. How can researchers address inconsistencies in biological activity data across studies?

Contradictions may stem from assay conditions or compound purity. Mitigation steps:

• Purity validation : Ensure >95% purity via HPLC (C18 column, acetonitrile/water gradient) and elemental analysis .
• Standardized assays : Replicate results using orthogonal methods (e.g., fluorescence-based vs. radiometric kinase assays) .
• Meta-analysis : Compare datasets from public repositories (e.g., ChEMBL) to identify outliers or confounding variables .

Methodological Notes

• Synthetic protocols : Prioritize anhydrous conditions for hydrazone formation to avoid side reactions (e.g., hydrolysis) .
• Crystallization : Use slow evaporation in mixed solvents (e.g., CHCl₃/hexane) to obtain diffraction-quality crystals .
• Data reporting : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) for structural and biological data .